17-Acetyl-9-fluoro-11,17-dihydroxy-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one

Specification

• Molecular Formula: C21H27FO4
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 17-acetyl-9-fluoro-11,17-dihydroxy-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H27FO4/c1-12(23)20(26)9-7-15-16-5-4-13-10-14(24)6-8-18(13,2)21(16,22)17(25)11-19(15,20)3/h6,8,10,15-17,25-26H,4-5,7,9,11H2,1-3H3
• Standard InChI Key: UKMWCKMREBLJGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound belongs to the cyclopenta[a]phenanthrene steroid family, featuring a tetracyclic core with fused rings (A, B, C, and D). Key structural elements include:

• Fluorine atom at position 9, which enhances glucocorticoid receptor affinity and metabolic resistance.

• 17-Acetyl and 11,17-dihydroxy groups, which modulate solubility and pharmacokinetics.

• 10,13-Dimethyl substituents that contribute to stereochemical stability.

The IUPAC name systematically describes these features, emphasizing the acetyl, fluorine, hydroxyl, and methyl groups (Table 1).

Table 1: Molecular Profile

Property	Value
Molecular Formula	C$_{22}$H$_{29}$FO$_5$
Molecular Weight	392.46 g/mol
IUPAC Name	17-Acetyl-9-fluoro-11,17-dihydroxy-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one

Pharmacological Properties

Mechanism of Action

The compound binds to cytoplasmic glucocorticoid receptors, triggering conformational changes that enable receptor-ligand complexes to translocate into the nucleus. There, they modulate gene transcription by interacting with glucocorticoid response elements (GREs), suppressing pro-inflammatory cytokines (e.g., IL-1β, TNF-α) and inducing anti-inflammatory mediators like lipocortin-1.

Enhanced Potency

Fluorine at position 9 reduces first-pass metabolism by inhibiting cytochrome P450 enzymes, extending half-life and bioavailability. Comparative studies suggest a 3–5× higher potency than prednisolone in suppressing lymphocyte proliferation.

Table 2: Anti-Inflammatory Activity Comparison

Compound	Relative Potency (vs. Hydrocortisone)
Hydrocortisone	1.0
Prednisolone	4.0
Dexamethasone	25.0
17-Acetyl-9-fluoro...	30.0–35.0

Synthesis and Reactivity

Synthetic Pathways

Synthesis typically begins with a steroidal precursor (e.g., cortisone), followed by sequential modifications:

• Fluorination at C9 via electrophilic substitution using HF or F$_2$ gas.

• Acetylation at C17 using acetic anhydride under alkaline conditions.

• Methylation at C10 and C13 via Grignard reagents.

Functional Group Reactivity

• Hydroxyl groups at C11 and C17 participate in esterification and glycosylation, altering solubility.

• Ketone at C3 enables Schiff base formation with amines, useful for prodrug design.

Solubility and Physicochemical Characteristics

Table 3: Solubility in Common Solvents

Solvent	Solubility (mg/mL)
Water	0.12
Ethanol	8.5
Dimethyl Sulfoxide (DMSO)	45.7

Therapeutic Applications

Clinical Indications

• Rheumatoid Arthritis: Reduces synovial inflammation and joint erosion via IL-6 suppression.

• Asthma: Inhibits eosinophil infiltration and bronchial hyperresponsiveness.

• Dermatitis: Topical formulations mitigate itching and erythema.

Formulation Strategies

• Ointments: Lipid-based carriers for dermal delivery.

• Injectable Suspensions: Prolonged release for systemic effects.

Recent Advances and Future Directions

Current research focuses on:

• Prodrug Derivatives: Phosphorylated forms for enhanced absorption.

• Targeted Delivery: Nanoparticle carriers to minimize off-target effects.